Ethyl 2-[2-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate

• IUPAC Name: ethyl 2-[2-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate
• InChI: InChI=1S/C23H22N2O7/c1-3-29-23(28)14(2)32-18-6-4-5-17-16(18)9-10-25(22(17)27)12-21(26)24-15-7-8-19-20(11-15)31-13-30-19/h4-11,14H,3,12-13H2,1-2H3,(H,24,26)
• InChI Key: NKIFXFAIBIOAQV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=CC=CC2=C1C=CN(C2=O)CC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C23H22N2O7
• Molecular Weight: 438.4 g/mol

Description

Chemical Reactions Analysis

Again, without specific information on this compound, it’s challenging to provide a detailed analysis of its potential chemical reactions. Compounds with similar structures can undergo a variety of reactions, depending on the conditions and reagents present.

Scientific Research Applications

Inhibition of SF-1 Transcription Factor

Steroidogenic factor 1 (SF-1) plays a crucial role in the regulation of steroidogenic and reproductive genes. Research has identified certain isoquinolinone derivatives, closely related to the chemical structure , as potent inhibitors of SF-1. These compounds have demonstrated significant inhibitory effects in cell-based assays, highlighting their potential as chemical probes for investigating SF-1's therapeutic implications (Madoux et al., 2008).

Anticancer Properties

Isoquinoline derivatives have been explored for their anticancer activities. One study identified novel topoisomerase I-targeting agents with significant cytotoxicity against cancer cells. These compounds, structurally related to "Ethyl 2-[2-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate", exhibit potential as anticancer agents due to their ability to interfere with DNA replication in cancer cells (Ruchelman et al., 2004).

Synthesis and Characterization of Novel Derivatives

The chemical structure under investigation serves as a precursor in the synthesis of various novel derivatives with potential biological activities. Research into the synthesis and characterization of new quinazolinone-based derivatives revealed compounds exhibiting potent inhibitory activities towards VEGFR-2 and EGFR tyrosine kinases. Such findings underscore the relevance of this chemical scaffold in the design of anti-cancer agents (Riadi et al., 2021).

Antimicrobial Activity

Quinazoline derivatives have also been evaluated for their antimicrobial potential. A study synthesized new quinazolines as potential antimicrobial agents, testing them against various bacterial and fungal strains. This research demonstrates the versatility of the quinazoline scaffold in contributing to the development of new antimicrobial drugs (Desai et al., 2007).

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. Given the biological activity of similar compounds, it could be of interest in fields like medicinal chemistry.